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Compound of Interest

Compound Name: C.I. Vat blue 22

Cat. No.: B1619531 Get Quote

An In-depth Technical Guide to C.I. Vat Blue 22
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Vat Blue 22, also known by its Colour Index number 59820, is a synthetic vat dye

belonging to the violanthrone class of compounds. Its robust chemical structure and

characteristic navy blue hue have established it as a significant colorant, primarily within the

textile industry. This technical guide provides a comprehensive overview of C.I. Vat Blue 22,

detailing its chemical identity, physicochemical properties, synthesis, applications, and potential

relevance in broader research and development contexts, including considerations for drug

discovery based on its structural motifs.

Chemical Identity and Molecular Structure
C.I. Vat Blue 22 is a chlorinated derivative of violanthrone. Its fundamental chemical

information is summarized below.
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Identifier Value

Chemical Name
Chlorinated Dinaphtho[1,2,3-cd:3',2',1'-

lm]perylene-5,10-dione

C.I. Name Vat Blue 22

C.I. Number 59820

CAS Number 6373-20-2

Molecular Formula C₃₄H₁₂Cl₄O₂

Molecular Weight 594.27 g/mol

Chemical Class Violanthrone Vat Dye

Physicochemical Properties
C.I. Vat Blue 22 is a dark blue powder with properties characteristic of vat dyes, notably its

insolubility in water and most organic solvents in its oxidized pigment form. The application of

vat dyes relies on a reversible reduction-oxidation process. In an alkaline reducing bath, the

insoluble keto form is converted to a water-soluble leuco form, which has an affinity for textile

fibers. Subsequent oxidation regenerates the insoluble pigment, trapping it within the fiber

matrix.

Table of Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1619531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value/Description

Physical State Dark blue powder

Solubility (oxidized form) Insoluble in water.

Solubility (leuco form) Soluble in alkaline aqueous solutions.

Melting Point
Data not available. Decomposes at high

temperatures.

Spectroscopic Data

Specific spectroscopic data such as λmax,

molar absorptivity, and detailed NMR/IR spectra

are not readily available in public literature.

Synthesis and Manufacturing
The synthesis of C.I. Vat Blue 22 involves the chlorination of Dinaphtho[1,2,3-cd:3',2',1'-

lm]perylene-5,10-dione, which is derived from violanthrone. The manufacturing process is a

multi-step chemical synthesis typical for vat dyes, often requiring high temperatures and

organic solvents.

Experimental Protocol: General Synthesis of
Violanthrone (Precursor)
The precursor to C.I. Vat Blue 22's parent structure, violanthrone, is synthesized from

benzanthrone. A general laboratory-scale procedure is as follows:

Preparation of Benzanthrone: Anthraquinone is reacted with glycerol and a reducing agent

like iron powder in the presence of sulfuric acid. The mixture is heated to bring about a

condensation and cyclization reaction, yielding benzanthrone.

Alkaline Fusion of Benzanthrone: Two molecules of benzanthrone undergo oxidative

coupling in a molten mixture of potassium hydroxide and sodium hydroxide, often with a

catalytic amount of an oxidizing agent. This fusion reaction results in the formation of

violanthrone.
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Purification: The crude violanthrone is then purified, typically by vatting (reduction to the

soluble leuco form, filtering, and re-oxidation) to remove impurities.

Manufacturing of C.I. Vat Blue 22
The final step in the production of C.I. Vat Blue 22 is the chlorination of the violanthrone

precursor. This is typically carried out by treating the violanthrone with a chlorinating agent in a

high-boiling point solvent, such as 1,2,4-trichlorobenzene or phthalic anhydride, at

temperatures ranging from 140-145°C. The degree and position of chlorination can be

controlled by the reaction conditions.
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Caption: Synthetic pathway of C.I. Vat Blue 22.

The Vatting Process
The application of C.I. Vat Blue 22 as a dye is centered around the "vatting" process, which is

a key concept for all vat dyes. This process involves the chemical reduction of the insoluble

pigment into a soluble form that can be absorbed by the substrate, followed by re-oxidation to

the insoluble form.
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Caption: The vatting process for C.I. Vat Blue 22.

Applications
The primary application of C.I. Vat Blue 22 is in the dyeing of cellulosic fibers such as cotton

and silk. It is also utilized in various printing techniques, including direct printing, color resist

printing, and discharge printing on cotton fabrics. Its high fastness properties make it a

desirable choice for applications requiring durability to washing, light, and chemical agents.

Relevance for Drug Development Professionals
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While C.I. Vat Blue 22 itself has no established therapeutic applications, its core chemical

structure, a chlorinated polycyclic aromatic hydrocarbon (PAH) of the violanthrone class, is of

interest to drug development professionals for several reasons:

Polycyclic Aromatic Hydrocarbons (PAHs) and their Derivatives: PAHs are known for their

ability to intercalate with DNA, and various derivatives have been investigated for their

cytotoxic and potential anticancer properties. The planarity of the violanthrone ring system

could facilitate such interactions.

Chlorination and Biological Activity: The introduction of chlorine atoms into organic molecules

can significantly alter their pharmacokinetic and pharmacodynamic properties. In drug

design, chlorination is often used to enhance metabolic stability, improve binding affinity to

target proteins, and modify the electronic properties of a molecule.

Toxicity and Aryl Hydrocarbon Receptor (AhR) Activity: As a chlorinated PAH, C.I. Vat Blue
22 may interact with the aryl hydrocarbon receptor (AhR), a ligand-activated transcription

factor involved in the metabolism of xenobiotics. The activation of the AhR signaling pathway

is a key mechanism of toxicity for many halogenated aromatic hydrocarbons. Understanding

these interactions is crucial for toxicological assessments and could inform the design of

safer therapeutic agents with similar structural motifs.

Safety and Toxicology
Specific toxicological data for C.I. Vat Blue 22 is not extensively available in the public domain.

However, as a member of the chlorinated polycyclic aromatic hydrocarbon family, it should be

handled with appropriate precautions. Some general toxicological considerations for this class

of compounds include:

Ecotoxicity: Vat dyes, in general, can be persistent in the environment. Effluents from dyeing

processes require treatment to remove residual dye and associated chemicals.

Mammalian Toxicity: The toxicological profile is largely uncharacterized. Based on its

chemical class, potential concerns could include skin irritation and respiratory effects upon

inhalation of the powder. The potential for bioaccumulation and long-term toxicity, as seen

with some other chlorinated PAHs, should also be considered.
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Conclusion
C.I. Vat Blue 22 is a well-established synthetic dye valued for its performance in the textile

industry. For researchers and scientists beyond the field of textile chemistry, its complex

polycyclic aromatic structure and chlorinated nature present an interesting case study in the

broader context of organic materials and medicinal chemistry. While direct biomedical

applications have not been identified, the violanthrone scaffold and the effects of chlorination

on biological activity are areas of ongoing research. A deeper understanding of the

physicochemical and toxicological properties of compounds like C.I. Vat Blue 22 can contribute

to the development of novel functional materials and the design of safer and more effective

therapeutic agents. Further research into the specific biological interactions of this and related

compounds is warranted to fully explore their potential.

To cite this document: BenchChem. [C.I. Vat Blue 22 CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619531#c-i-vat-blue-22-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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